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Compound of Interest

Compound Name: JackiePhos Pd G3

Cat. No.: B6316034 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of JackiePhos Pd G3, a third-generation

palladium precatalyst, designed for researchers, scientists, and professionals in drug

development and organic synthesis. The document outlines its chemical properties,

applications in cross-coupling reactions, and a detailed experimental protocol for its use.

Core Properties of JackiePhos Pd G3
JackiePhos Pd G3 is a highly efficient and versatile catalyst for a range of carbon-carbon and

carbon-heteroatom bond-forming reactions.[1] Its molecular structure and composition are

summarized in the table below.
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Property Value Reference

Molecular Formula C₅₂H₅₀F₁₂NO₅PPdS [2][3]

Molecular Weight 1166.40 g/mol [2][3]

CAS Number 2102544-35-2 [2][3]

Appearance Solid [2]

Synonym(s)

[(2-{Bis[3,5-

bis(trifluoromethyl)phenyl]phos

phine}-3,6-dimethoxy- 2′,4′,6′-

triisopropyl-1,1′-biphenyl )-2-

(2′-amino-1,1′-

biphenyl)]palladium(II)

methanesulfonate

[4]

Applications in Cross-Coupling Reactions
JackiePhos Pd G3 is a third-generation (G3) Buchwald precatalyst, noted for its air, moisture,

and thermal stability.[4] These characteristics simplify handling and increase reproducibility in

experimental setups. The catalyst is effective in a variety of palladium-catalyzed cross-coupling

reactions, which are fundamental in the synthesis of complex organic molecules for

pharmaceuticals and materials science.[1]

Key applications include:

Buchwald-Hartwig Amination: Formation of carbon-nitrogen bonds.[4]

Suzuki-Miyaura Coupling: Creation of carbon-carbon bonds between organoboron

compounds and organic halides.[4]

Stille Coupling: Coupling of organostannanes with organic halides.[4]

Heck Reaction: Vinylation of aryl or vinyl halides.[4]

Sonogashira Coupling: Coupling of terminal alkynes with aryl or vinyl halides.[4]
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Negishi Coupling: Reaction of organozinc compounds with organic halides.[4]

Hiyama Coupling: Coupling of organosilicon compounds with organic halides.[4]

The versatility of JackiePhos Pd G3 stems from its specialized ligand architecture, which

promotes the formation of the active monoligated Pd(0) species necessary for the catalytic

cycle.[1]

Experimental Protocols: Representative Buchwald-
Hartwig Amination
While specific reaction conditions should be optimized for individual substrates, the following

provides a general procedure for a Buchwald-Hartwig amination reaction.

Materials:

Aryl halide (1.0 equiv)

Amine (1.2–1.5 equiv)

JackiePhos Pd G3 (1-5 mol%)

Strong base (e.g., sodium tert-butoxide, 1.4–2.0 equiv)

Anhydrous, degassed solvent (e.g., toluene, THF, or dioxane)

Schlenk tube or reaction vial

Inert atmosphere (argon or nitrogen)

Procedure:

To a dry Schlenk tube or reaction vial under an inert atmosphere, add the aryl halide, the

amine, the base, and JackiePhos Pd G3.[2]

Add the anhydrous, degassed solvent to the reaction vessel. The typical concentration is

between 0.1 and 0.5 M.[2]
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Stir the reaction mixture at the desired temperature, typically between 80-110 °C, for 2-24

hours.[2]

Monitor the reaction progress using an appropriate analytical technique such as TLC, GC-

MS, or LC-MS.[2]

Upon completion, cool the mixture to room temperature.[2]

Dilute the reaction mixture with an organic solvent like ethyl acetate and wash with water and

brine.[2]

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.[2]

Purify the crude product by a suitable method, such as column chromatography.

Catalytic Cycle and Workflow Visualization
The general catalytic cycle for palladium-catalyzed cross-coupling reactions, such as the

Buchwald-Hartwig amination, is initiated by the formation of an active Pd(0) species from the

precatalyst. This is followed by oxidative addition, ligand exchange/transmetalation, and

reductive elimination to yield the final product and regenerate the catalyst.
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Caption: General catalytic cycle for the Buchwald-Hartwig amination reaction.

The workflow for setting up a typical cross-coupling reaction using JackiePhos Pd G3 is

outlined below.
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Start: Prepare Reaction Vessel
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Caption: A typical experimental workflow for a cross-coupling reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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